Cas no 588-20-5 (2-(4-Chloro-3-methylphenoxy)acetic acid)

2-(4-Chloro-3-methylphenoxy)acetic acid structure
588-20-5 structure
Product Name:2-(4-Chloro-3-methylphenoxy)acetic acid
CAS No:588-20-5
Molecular Formula:C9H9O3Cl
Molecular Weight:200.61896
MDL:MFCD01671841
CID:843787
PubChem ID:95696

2-(4-Chloro-3-methylphenoxy)acetic acid Properties

Names and Identifiers

    • 2-(4-Chloro-3-methylphenoxy)acetic acid
    • (4-Chloro-3-methyl-phenoxy)-acetic acid
    • (4-Chloro-3-methylphenoxy)acetic acid
    • 3-methyl-4-chlorophenoxyacetic acid
    • 4-chloro-3-methylphenoxyacetic acid
    • Acetic acid, ((4-chloro-m-tolyl)oxy)-
    • Acetic acid, (4-chloro-3-methylphenoxy)-
    • acetic acid, 2-(4-chloro-3-methylphenoxy)-
    • AN-329
    • BRN 1963793
    • CHEMBL17729
    • O-(4-Chlor-3-methyl-phenyl)-glykolsaeure
    • p-chloro-m-methylphenoxyacetic acid
    • SR-01000430139
    • J-501384
    • Z56823032
    • EN300-00114
    • MFCD01671841
    • DTXSID10207523
    • FBGYNJKXMKWETB-UHFFFAOYSA-N
    • (4-chloro-3-methyl-phenoxy)-acetic acid, AldrichCPR
    • BBL014307
    • CHEMBL177299
    • CS-0218094
    • G64595
    • BDBM50424719
    • VS-04261
    • ALBB-000819
    • 588-20-5
    • AN-329/40159148
    • 2-(4-chloro-3-methyl-phenoxy)acetic acid
    • F0722-7382
    • NSC-30119
    • NSC 30119
    • AKOS000114558
    • NSC30119
    • 2-(4-chloro-3-methylphenoxy)aceticacid
    • SCHEMBL7493102
    • SR-01000430139-1
    • STK003435
    • 4-06-00-02065 (Beilstein Handbook Reference)
    • MDL： MFCD01671841
    • InChIKey： FBGYNJKXMKWETB-UHFFFAOYSA-N
    • Inchi： InChI=1S/C9H9ClO3/c1-6-4-7(2-3-8(6)10)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • SMILES： CC1=CC(=CC=C1Cl)OCC(=O)O

Computed Properties

  • Exact Mass: 199.01624
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 200.0240218g/mol
  • Heavy Atom Count: 13
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • LogP: 2.11180
  • PSA: 49.36

2-(4-Chloro-3-methylphenoxy)acetic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ED2S-1g
(4-CHLORO-3-METHYL-PHENOXY)-ACETIC ACID
 588-20-5 95%
1g
 $100.00 2025-02-27
A2B Chem LLC
AG69332-1g
(4-Chloro-3-methyl-phenoxy)-acetic acid
 588-20-5 95%
1g
 $164.00 2024-04-19
abcr
AB214381-1 g
(4-Chloro-3-methylphenoxy)acetic acid; 95%
 588-20-5
1g
 €225.20 2022-03-25
Chemenu
CM109964-5g
2-(4-Chloro-3-methylphenoxy)acetic acid
 588-20-5 95%
5g
 $*** 2023-05-30
Crysdot LLC
CD12058135-5g
2-(4-Chloro-3-methylphenoxy)acetic acid
 588-20-5 95+%
5g
 $743 2024-07-24
Enamine
EN300-00114-0.05g
2-(4-chloro-3-methylphenoxy)acetic acid
 588-20-5 95%
0.05g
 $40.0
eNovation Chemicals LLC
Y1248943-1g
(4-CHLORO-3-METHYL-PHENOXY)-ACETIC ACID
 588-20-5 95%
1g
 $255 2024-06-06
Fluorochem
059904-1g
4-Chloro-3-methyl-phenoxy)-acetic acid
 588-20-5 95%
1g
 ￡176.00 2022-03-01
Life Chemicals
F0722-7382-0.25g
2-(4-chloro-3-methylphenoxy)acetic acid
 588-20-5 95%
0.25g
 $75.0 2023-09-07
OTAVAchemicals
7215660013-50MG
2-(4-chloro-3-methylphenoxy)acetic acid
 588-20-5 95%
50MG
 $29 2023-07-04

2-(4-Chloro-3-methylphenoxy)acetic acid Related Literature

  • 1. Tin oxide surfaces. Part 2.—Infra-red study of the adsorption of pyridine and ammonia on tin(IV) oxide
    Philip G. Harrison,Edward W. Thornton J. Chem. Soc. Faraday Trans. 1 1975 71 1013
  • 2. A flexible framework obtained from oxidative additions upon the binuclear complex [Ir2(μ-pz)(μ-SBut)(CO)2{P(OMe)3}2]: preparation and X-ray structures of [Ir2(μ-pz)(μ-SBut)(μ-L)(CO)2{P(OMe)3}2] and [Ir2(μ-pz)(μ-SBut)(μ-L)I2(CO)2-{P(OMe)3}2](Hpz = pyrazole, L = dimethyl acetylenedicarboxylate)
    M. Teresa Pinillos,Anabel Elduque,Luis A. Oro,Fernando J. Lahoz,Flavio Bonati,Antonio Tiripicchio,Marisa Tiripicchio-Camellini J. Chem. Soc. Dalton Trans. 1990 989

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:588-20-5)2-(4-Chloro-3-methylphenoxy)acetic acid
A1166709
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price($):316.0/1140.0/1867.0